N1-(2-(1-((2,5-dimethylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(2-methylbenzyl)oxalamide

• IUPAC Name: N-[2-[1-(2,5-dimethylphenyl)sulfonylpiperidin-2-yl]ethyl]-N'-[(2-methylphenyl)methyl]oxamide
• InChI: InChI=1S/C25H33N3O4S/c1-18-11-12-20(3)23(16-18)33(31,32)28-15-7-6-10-22(28)13-14-26-24(29)25(30)27-17-21-9-5-4-8-19(21)2/h4-5,8-9,11-12,16,22H,6-7,10,13-15,17H2,1-3H3,(H,26,29)(H,27,30)
• InChI Key: OWYXSFDHOPMLQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCCCC2CCNC(=O)C(=O)NCC3=CC=CC=C3C
• Molecular Formula: C25H33N3O4S
• Molecular Weight: 471.6 g/mol
• CAS No.: 898407-15-3

Description

N1-(2-(1-((2,5-dimethylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(2-methylbenzyl)oxalamide is a useful research compound. Its molecular formula is C25H33N3O4S and its molecular weight is 471.62. The purity is usually 95%.
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Scientific Research Applications

Novel Insecticides

Research on flubendiamide, a compound with a unique chemical structure that includes sulfonyl and piperidine groups, demonstrates its potent insecticidal activity against lepidopterous pests. This compound showcases a novel mode of action and safety for non-target organisms, suggesting potential agricultural applications (Tohnishi et al., 2005).

Receptor Agonists

Studies on derivatives of indolyethylamines, including those with sulfonyl groups, have shown their agonist activity at the 5-HT1D receptors. These compounds demonstrate a preference for the 5-HT1D alpha versus the 5-HT1D beta receptors, indicating potential for neurological and psychiatric disorder treatments (Barf et al., 1996).

Anticancer Agents

Research into propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole evaluated them as potential anticancer agents. Compounds synthesized from piperidine derivatives showed significant activity against cancer cell lines, highlighting the promise of such structures in developing new cancer treatments (Rehman et al., 2018).

Medicinal Chemistry

Sulfonyl hydrazones and piperidine derivatives have been synthesized and evaluated for their biological activities, including antioxidant and anticholinesterase activity. The study underscores the importance of these compounds in medicinal chemistry, particularly for their potential in treating diseases associated with oxidative stress and enzyme dysfunction (Karaman et al., 2016).

Enzyme Inhibition

Benzenesulfonamides incorporating triazine moieties were evaluated for their inhibitory activity against enzymes like acetylcholinesterase and tyrosinase. These studies contribute to our understanding of potential therapeutic agents for diseases like Alzheimer's and Parkinson's (Lolak et al., 2020).